Cas no 110147-95-0 (Carbanilic acid,p-2-morpholinoethoxy-, 2-(hexyloxy)ethyl ester (6CI))

110147-95-0 structure
Product name:Carbanilic acid,p-2-morpholinoethoxy-, 2-(hexyloxy)ethyl ester (6CI)
Carbanilic acid,p-2-morpholinoethoxy-, 2-(hexyloxy)ethyl ester (6CI) Chemical and Physical Properties
Names and Identifiers
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- Carbanilic acid,p-2-morpholinoethoxy-, 2-(hexyloxy)ethyl ester (6CI)
- 2-hexoxyethyl N-[4-(2-morpholin-4-ylethoxy)phenyl]carbamate
- DTXSID40275654
- 110147-95-0
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- Inchi: InChI=1S/C21H34N2O5/c1-2-3-4-5-13-25-17-18-28-21(24)22-19-6-8-20(9-7-19)27-16-12-23-10-14-26-15-11-23/h6-9H,2-5,10-18H2,1H3,(H,22,24)
- InChI Key: XDOLSBXTJRGIAO-UHFFFAOYSA-N
- SMILES: CCCCCCOCCOC(NC1C=CC(OCCN2CCOCC2)=CC=1)=O
Computed Properties
- Exact Mass: 394.24692
- Monoisotopic Mass: 394.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 69.3Ų
Experimental Properties
- PSA: 69.26
Carbanilic acid,p-2-morpholinoethoxy-, 2-(hexyloxy)ethyl ester (6CI) Related Literature
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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2. Book reviews
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3. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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